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Compound of Interest

Compound Name: Thiophene-2-ethylamine

Cat. No.: B7724666

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for
Thiophene-2-ethylamine (CAS No. 30433-91-1), a crucial building block in the synthesis of
pharmaceuticals and agrochemicals. Adherence to the following protocols is paramount to
ensure laboratory safety and environmental compliance.

Hazard Identification and Classification

Thiophene-2-ethylamine is classified as a hazardous chemical according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1] It is crucial to
understand these hazards before handling the substance.

GHS Classification:
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Logical Diagram of GHS Hazard Classification
Caption: GHS Health Hazard Classifications for Thiophene-2-ethylamine.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Thiophene-2-ethylamine is
provided below.
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Property Value

Molecular Formula CeHoNS

Molecular Weight 127.21 g/mol

Appearance Colorless to pale yellow liquid[2]
Odor Strong, unpleasant, amine-like[2][5]
Boiling Point 200-202 °C at 750 mmHg[6][7]
Density 1.087 g/mL at 25 °C[7]

Flash Point 87 - 88 °C (closed cup)[6]

Solubility in Water Slightly soluble[6]

Soluble in common organic solvents like ethanol

Solubility in Organic Solvents
and ether[5]

Stability Stable under normal conditions[6]

Toxicological Information

Thiophene-2-ethylamine is harmful through oral, dermal, and inhalation routes of exposure.
While classified as Acute Toxicity Category 4 for these routes, specific quantitative toxicity data
such as LD50 (median lethal dose) and LC50 (median lethal concentration) values are not
readily available in the public domain. The toxicological properties have not been fully
investigated.[4]

Experimental Protocols for Hazard Assessment

The hazard classifications for skin and eye irritation are determined by standardized
experimental protocols, primarily the OECD Guidelines for the Testing of Chemicals.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline assesses the potential of a substance to cause skin irritation or corrosion.

Methodology:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.guidechem.com/encyclopedia/thiophene-2-ethylamine-dic22076.html
https://www.chemheterocycles.com/products/thiophene/thiophene-2-ethylamine-cas-19243-83-3.html
https://manavchem.com/pdf/THIOPHENE-2-ETHYLAMINE.pdf
https://www.chembk.com/en/chem/2-Thiophenethylamine
https://www.chembk.com/en/chem/2-Thiophenethylamine
https://manavchem.com/pdf/THIOPHENE-2-ETHYLAMINE.pdf
https://manavchem.com/pdf/THIOPHENE-2-ETHYLAMINE.pdf
https://www.chemheterocycles.com/products/thiophene/thiophene-2-ethylamine-cas-19243-83-3.html
https://manavchem.com/pdf/THIOPHENE-2-ETHYLAMINE.pdf
https://www.benchchem.com/product/b7724666?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC354270010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Test Animal: The albino rabbit is the preferred species.

Application: A single dose of 0.5 mL (for liquids) of the test substance is applied to a small
area of shaved skin (approximately 6 cm?) under a semi-occlusive patch.[2][7] Untreated skin

serves as a control.
Exposure Duration: The standard exposure period is 4 hours.[2][7]

Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours post-exposure.[2] Observations may continue for up to
14 days to assess the reversibility of the effects.[7]

Scoring: Skin reactions are scored using a standardized grading system. If corrosive effects
are observed, the test is terminated immediately.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline evaluates the potential for a substance to cause eye irritation or damage.

Methodology:

Test Animal: The albino rabbit is the recommended species.

Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.[8][9]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[9] The observation period can be extended up to 21 days
to determine the reversibility of any observed effects.

Scoring: Ocular lesions are scored according to a standardized system. The use of topical
anesthetics and systemic analgesics is recommended to minimize animal distress.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:
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e Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe vapors or mist.[4]

e Use only in a well-ventilated area, preferably in a chemical fume hood.
o Wear appropriate personal protective equipment (PPE).

» Do not eat, drink, or smoke when using this product.[1]

e Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[10]

o Keep the container tightly closed.[4]

» Store in a corrosives area.[4]

» Refrigerated storage is recommended.[4]

e Incompatible Materials: Acids and strong oxidizing agents.[4][8]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),
and sulfur oxides.[4][8]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Thiophene-2-ethylamine:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]
e Hand Protection: Wear compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
exposure.
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+ Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[4]

PPE Selection Workflow

Required Personal Protective Equipment
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(Goggles & Face Shield)
=
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(Chemical-Resistant Gloves)

Always

Handling
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Caption: Personal Protective Equipment (PPE) for Thiophene-2-ethylamine.

First Aid Measures

In case of exposure, immediate medical attention is required.[4]
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

immediate medical attention.[4]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Get immediate medical attention.[4]

Remove to fresh air. If breathing is difficult, give

Inhalation oxygen. If not breathing, give artificial
respiration. Get immediate medical attention.[4]
) Do NOT induce vomiting. Clean mouth with
Ingestion L .
water. Call a physician immediately.[4]
First Aid Workflow
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Caption: First Aid Procedures for Thiophene-2-ethylamine Exposure.
Accidental Release Measures

In the event of a spill, follow these procedures carefully.

Spill Cleanup Procedure:

o Alert Personnel: Immediately alert others in the vicinity of the spill.

o Evacuate: Evacuate the immediate area.

o Ventilate: Ensure adequate ventilation.

» Eliminate Ignition Sources: Remove all sources of ignition.

o Containment: If safe to do so, contain the spill using an inert absorbent material such as
sand, earth, or vermiculite. Do not use combustible materials like sawdust.

» Neutralization (for corrosive amines): For small spills, consider neutralization with a weak
acid (e.g., citric acid) if it is safe to do so. Use pH paper to confirm neutralization.

o Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[10]

» Decontamination: Clean the spill area thoroughly with soap and water.

o Disposal: Dispose of the waste as hazardous material in accordance with local, state, and
federal regulations.

Spill Response Workflow
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Caption: Spill Response Workflow for Thiophene-2-ethylamine.
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Disposal Considerations

Dispose of Thiophene-2-ethylamine and any contaminated materials as hazardous waste.[11]
All waste must be handled in accordance with local, state, and federal regulations.[11] Do not
dispose of this chemical into the environment or down the drain.[11]

Waste Disposal Protocol:

o Containerize: Place all Thiophene-2-ethylamine waste into clearly labeled, sealed, and
chemically compatible containers.[11]

o Labeling: Ensure containers are properly labeled with the chemical name and all associated
hazards.[11]

o Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
disposal company.[11]

This technical guide is intended to provide comprehensive safety and handling information for
Thiophene-2-ethylamine. It is not exhaustive, and users should always consult the most
recent Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7724666#thiophene-2-ethylamine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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